Cas no 2174007-86-2 (methyl 4-amino-2,2,6,6-tetramethyloxane-4-carboxylate hydrochloride)

• Product Name: methyl 4-amino-2,2,6,6-tetramethyloxane-4-carboxylate hydrochloride
• CAS No: 2174007-86-2
• MF: C₁₁H₂₂ClNO₃
• MW: 251.750282764435
• CID: 6423070
• PubChem ID: 137951677
• Update Time: 2025-06-29

methyl 4-amino-2,2,6,6-tetramethyloxane-4-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-2,2,6,6-tetramethyloxane-4-carboxylate hydrochloride
• methyl 4-amino-2,2,6,6-tetramethyloxane-4-carboxylate;hydrochloride
• 2174007-86-2
• EN300-1692648
• starbld0046657
• Methyl 4-amino-2,2,6,6-tetramethyltetrahydro-2H-pyran-4-carboxylate hydrochloride

• Inchi： 1S/C11H21NO3.ClH/c1-9(2)6-11(12,8(13)14-5)7-10(3,4)15-9;/h6-7,12H2,1-5H3;1H
• InChI Key： SDMGIFNMFMICTG-UHFFFAOYSA-N
• SMILES： Cl.O1C(C)(C)CC(C(=O)OC)(CC1(C)C)N

Computed Properties

• Exact Mass: 251.1288213g/mol
• Monoisotopic Mass: 251.1288213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.6Ų

Additional information on methyl 4-amino-2,2,6,6-tetramethyloxane-4-carboxylate hydrochloride

Methyl 4-Amino-2,2,6,6-Tetramethyloxane-4-Carboxylate Hydrochloride: A Comprehensive Overview

Methyl 4-amino-2,2,6,6-tetramethyloxane-4-carboxylate hydrochloride, identified by the CAS registry number 2174007-86-2, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is notable for its unique structure and potential applications in drug development. The molecule consists of a tetramethyl oxane ring system with an amino group and a carboxylate moiety, which contributes to its versatile reactivity and functional properties.

The synthesis of methyl 4-amino-2,2,6,6-tetramethyloxane-4-carboxylate hydrochloride involves a series of carefully controlled reactions. Recent advancements in synthetic methodology have enabled researchers to optimize the production process, ensuring higher yields and better purity. The compound's stability under various conditions has been extensively studied, making it suitable for use in a wide range of chemical transformations.

One of the most promising applications of this compound lies in its potential as an intermediate in the synthesis of bioactive molecules. Researchers have explored its role in the construction of complex heterocyclic frameworks, which are essential components of many pharmaceutical agents. For instance, studies have demonstrated that the compound can serve as a valuable building block for the synthesis of antibiotics and anti-inflammatory drugs.

In addition to its role in drug discovery, methyl 4-amino-2,2,6,6-tetramethyloxane-4-carboxylate hydrochloride has also found applications in materials science. Its ability to form stable complexes with metal ions has led to its use in the development of novel catalysts and coordination polymers. Recent research has highlighted its potential as a precursor for the synthesis of metal-organic frameworks (MOFs), which are widely used in gas storage and separation technologies.

The pharmacological properties of this compound have been extensively investigated. Preclinical studies have shown that it exhibits moderate anti-cancer activity against various tumor cell lines. Furthermore, its ability to modulate cellular signaling pathways makes it a potential candidate for targeted therapy development. Ongoing clinical trials are exploring its efficacy in treating specific types of cancers.

From an environmental perspective, the biodegradation and toxicity profiles of methyl 4-amino-2,2,6,6-tetramethyloxane-4-carboxylate hydrochloride have been evaluated to ensure its safe handling and disposal. Results indicate that the compound is not persistent in the environment and can be effectively treated using conventional waste management techniques.

In conclusion, methyl 4-amino-2,2,6,6-tetramethyloxane-4-carboxylate hydrochloride (CAS No. 2174007-86-2) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties and versatile reactivity make it an invaluable tool in modern chemical research. As ongoing studies continue to uncover new insights into its potential uses and mechanisms of action, this compound is poised to play an increasingly important role in both academic and industrial settings.